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Compound of Interest

Compound Name: Colnelenic acid

Cat. No.: B1237076

For Immediate Publication
A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of colnelenic acid levels across different plant
species, supported by experimental data. It is intended to serve as a valuable resource for
researchers and professionals in the fields of plant science, biochemistry, and drug
development who are interested in the unique class of divinyl ether fatty acids.

Colnelenic acid, a specialized fatty acid derived from a-linolenic acid, is a noteworthy oxylipin
found within the plant kingdom.[1] Its presence and concentration can vary significantly
between plant species and even different tissues within the same plant. This variation is of
considerable interest due to the potential biological activities of divinyl ether fatty acids,
including their role in plant defense mechanisms against pathogens.[1]

Quantitative Comparison of Colnelenic Acid Levels

The following table summarizes the reported levels of colnelenic acid in various plant tissues.
It is important to note that the concentration of this compound can be influenced by factors
such as developmental stage, environmental conditions, and exposure to pathogens.
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Colnelenic
. . . Acid Level
Plant Species Tissue Condition Reference
(nglg Fresh
Weight)
Solanum Infected with [Study on
tuberosum Leaves Phytophthora ~7.0 diseased potato
(Potato) infestans leaves]
[General
Solanum
~ reference on
tuberosum Tubers Not specified Present o
divinyl ether fatty
(Potato) )
acids]
] [General
Lycopersicon
N reference on
esculentum Roots Not specified Present o
divinyl ether fatty
(Tomato) ]
acids]
] Levels of
Lycopersicon [Study on
precursor (a-
esculentum Leaves Wounded ) ] ] wounded tomato
linolenic acid)
(Tomato) ] leaves]
increase
L [General
Clematis vitalba Isomers of
- ) ] reference on
(Old man's Leaves Not specified colnelenic acid o
divinyl ether fatty
beard) present )
acids]
[General
Ranunculus sp. - Divinyl ether fatty  reference on
Leaves Not specified ] o
(Buttercup) acids present divinyl ether fatty
acids]
[General
Garlic (Allium - Divinyl ether fatty  reference on
Bulbs Not specified

sativum)

acids present

divinyl ether fatty

acids]
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Note: Quantitative data for colnelenic acid is not widely available for many plant species
under non-stressed conditions, as its production is often induced by specific stimuli.

Biosynthesis of Colnelenic Acid

Colnelenic acid is synthesized from a-linolenic acid through a specific enzymatic pathway. The
key enzymes involved are 9-lipoxygenase and divinyl ether synthase. The pathway begins with
the oxygenation of a-linolenic acid by 9-lipoxygenase to form a hydroperoxide intermediate.

This intermediate is then converted into colnelenic acid by the action of divinyl ether synthase.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1237076?utm_src=pdf-body
https://www.benchchem.com/product/b1237076?utm_src=pdf-body
https://www.benchchem.com/product/b1237076?utm_src=pdf-body
https://www.benchchem.com/product/b1237076?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

a-Linolenic Acid

9-Lipoxygenase
| -
Ll

Biosynthetic Pathway

Divinyl Ether Synthase
9(S)-Hydroperoxy- ‘2 Colnelenic Acid
-octadecatrienoic Acid

Experimental Workflow for Colnelenic Acid Quantification

Plant Tissue Collection
(Freeze in Liquid N2)

'

Cryogenic Grinding

'

Lipid Extraction
(Hexane/lsopropanol)

'

Derivatization to FAMEs

(Methanolic HCI or BF3-Methanol)

GC-MS Analysis

Quantification

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/5

Tech Support


https://www.benchchem.com/product/b1237076?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b1237076?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Divinylether_fatty_acids
https://www.benchchem.com/product/b1237076#comparing-colnelenic-acid-levels-in-different-plant-species
https://www.benchchem.com/product/b1237076#comparing-colnelenic-acid-levels-in-different-plant-species
https://www.benchchem.com/product/b1237076#comparing-colnelenic-acid-levels-in-different-plant-species
https://www.benchchem.com/product/b1237076#comparing-colnelenic-acid-levels-in-different-plant-species
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1237076?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

